(2E)-2-(pyridin-4-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one

• IUPAC Name: (2E)-2-(pyridin-4-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C15H9N3OS/c19-14-13(9-10-5-7-16-8-6-10)20-15-17-11-3-1-2-4-12(11)18(14)15/h1-9H/b13-9+
• InChI Key: PGTOMKKWOSPRJP-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC=NC=C4)S3
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C\C4=CC=NC=C4)/S3
• Molecular Formula: C15H9N3OS
• Molecular Weight: 279.3 g/mol

Description

Synthesis Analysis

Synthetic approaches for compounds within this chemical class, such as thiazolopyrimidines and benzimidazole derivatives, often involve the reaction of specific precursors like substituted aldehydes with thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives or the interaction of pyridine moieties with various heterocyclic amines. For instance, Selvam et al. (2012) detailed the synthesis of thiazolopyrimidine derivatives through the reaction of 7-(4-fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one with substituted aldehydes (T. Selvam, V. Karthick, Vijayaraj Kumar Palanirajan, M. Ali, 2012).

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using techniques such as IR, (1)H-NMR, mass, and elemental analyses. These methods provide detailed insights into the molecular framework and the positioning of functional groups within the molecule, which are crucial for understanding its reactivity and interaction with biological targets.

Chemical Reactions and Properties

Compounds in this class exhibit a wide range of chemical reactions, including cyclocondensation, alkylation, and condensation with aromatic aldehydes. These reactions are pivotal for the synthesis of novel derivatives with enhanced biological or physical properties. For example, the cyclocondensation of thiazolopyridines with various reagents has been shown to produce compounds with significant antimicrobial and cytotoxic activities (Danniel Delmondes Feitoza et al., 2012).

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds incorporating the structural motif of (2E)-2-(pyridin-4-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one have been extensively researched for various applications. A key area of focus has been the synthesis and evaluation of these compounds for biological activities, including their potential as antimicrobial, antifungal, and anticancer agents.

• Insecticidal Properties : A study involving the synthesis of heterocycles incorporating a thiadiazole moiety, similar in structure to the compound , showed insecticidal activity against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

• Antitumor Effects : Research on benzimidazoles bearing the thiazolo[3,2‐a]pyrimidine derivatives demonstrated significant antitumor activity against various human cancer cell lines, highlighting the potential of this chemical framework in cancer therapy (Abd El‐All et al., 2015).

• Antimicrobial and Cytotoxic Activities : Studies on derivatives such as 5-benzylidene-2-[(pyridine-4-ylmethylene)hydrazono]-thiazolidin-4-ones have revealed notable antimicrobial and cytotoxic activities, indicating their potential in treating microbial infections and cancer (Feitoza et al., 2012).

• Anti-Inflammatory Properties : Thiazolo[3,2-a]pyrimidine derivatives have also been synthesized and evaluated for their anti-inflammatory activities, contributing to the medicinal chemistry field by offering potential new treatments for inflammation-related disorders (Tozkoparan et al., 1999).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of these compounds are crucial for understanding their properties and potential applications. Studies focus on developing new synthetic routes, characterizing the compounds using various analytical techniques, and evaluating their physical and chemical properties.

• Novel Synthetic Approaches : Research on the synthesis of new heterocyclic systems containing bridgehead nitrogen atoms and various N-heterocyclic carbene derivatives illustrates the diversity and adaptability of this chemical framework in creating compounds with potential applications in medicinal chemistry and materials science (Prakash et al., 2010).

• Structural and Spectral Analysis : The structural elucidation of these compounds through analytical and spectroscopic measurements, including IR, MS, and NMR techniques, is fundamental in determining their potential for further application in scientific research (Bossio et al., 1985).